Cas no 859063-65-3 (Methyl 3-chloro-5-methylpyrazine-2-carboxylate)

• Product Name: Methyl 3-chloro-5-methylpyrazine-2-carboxylate
• CAS No: 859063-65-3
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• MDL: MFCD10697746
• CID: 891075
• PubChem ID: 53439786
• Update Time: 2025-09-25

Methyl 3-chloro-5-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-methylpyrazine-2-carboxylate
• 3-Chloro-5-methyl-pyrazine-2-carboxylic acid methyl ester
• I04-8321
• FCH882012
• 3388AC
• AB60387
• AK105023
• AX8239231
• Methyl3-chloro-5-methylpyrazine-2-carboxylate
• 859063-65-3
• CS-0107157
• DB-431082
• SCHEMBL18779093
• DB-221233
• DTXSID50702163
• AC-30779
• methyl 3-chloro-5-methyl-2-pyrazinecarboxylate
• AS-66921
• MFCD10697746
• C76776
• AKOS006303900

• MDL： MFCD10697746
• Inchi： 1S/C7H7ClN2O2/c1-4-3-9-5(6(8)10-4)7(11)12-2/h3H,1-2H3
• InChI Key： PCXXNIDVYAIUHR-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=NC(C)=CN=1)OC

Computed Properties

• Exact Mass: 186.02000
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1
• XLogP3: 1.3

Experimental Properties

• Boiling Point: 265.6±35.0°C at 760 mmHg
• PSA: 52.08000
• LogP: 1.22500

Methyl 3-chloro-5-methylpyrazine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives